Cas no 1601982-32-4 (5-(2-Bromophenyl)-N-methylthiaZol-2-amine)
5-(2-Bromophenyl)-N-methylthiaZol-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 1601982-32-4
- MFCD34757603
- 5-(2-Bromophenyl)-N-methylthiaZol-2-amine
-
- Inchi: 1S/C10H9BrN2S/c1-12-10-13-6-9(14-10)7-4-2-3-5-8(7)11/h2-6H,1H3,(H,12,13)
- InChI Key: MKMHWSKGJDXQIJ-UHFFFAOYSA-N
- SMILES: BrC1C=CC=CC=1C1=CN=C(NC)S1
Computed Properties
- Exact Mass: 267.96698g/mol
- Monoisotopic Mass: 267.96698g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 53.2Ų
5-(2-Bromophenyl)-N-methylthiaZol-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB607696-250mg |
5-(2-Bromophenyl)-N-methylthiazol-2-amine; . |
1601982-32-4 | 250mg |
€416.00 | 2024-07-19 | ||
| abcr | AB607696-500mg |
5-(2-Bromophenyl)-N-methylthiazol-2-amine; . |
1601982-32-4 | 500mg |
€572.40 | 2024-07-19 | ||
| abcr | AB607696-1g |
5-(2-Bromophenyl)-N-methylthiazol-2-amine; . |
1601982-32-4 | 1g |
€779.80 | 2024-07-19 |
5-(2-Bromophenyl)-N-methylthiaZol-2-amine Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 5-(2-Bromophenyl)-N-methylthiaZol-2-amine
Introduction to 5-(2-Bromophenyl)-N-methylthiazole-2-amine (CAS No. 1601982-32-4)
5-(2-Bromophenyl)-N-methylthiazole-2-amine, identified by its Chemical Abstracts Service (CAS) number 1601982-32-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the thiazole class, a heterocyclic structure known for its broad biological activity and utility in drug development. The presence of a bromine substituent at the 2-position of the phenyl ring and a methylthiazole core introduces unique electronic and steric properties, making it a valuable scaffold for medicinal chemists exploring novel therapeutic agents.
The structural features of 5-(2-Bromophenyl)-N-methylthiazole-2-amine contribute to its potential as an intermediate in the synthesis of more complex pharmacophores. The bromine atom, in particular, serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of diverse molecular architectures. This adaptability has made it a focal point in the design of small-molecule inhibitors targeting various biological pathways.
In recent years, there has been growing interest in thiazole derivatives due to their demonstrated efficacy across multiple therapeutic domains. Thiazoles are known to exhibit antimicrobial, anti-inflammatory, anticancer, and antiviral properties, among others. The incorporation of a phenyl ring with a bromine substituent enhances lipophilicity and binding affinity, which are critical factors in drug design. Additionally, the N-methylthiazole moiety contributes to metabolic stability and bioavailability, making this compound an attractive candidate for further exploration.
Current research highlights the utility of 5-(2-Bromophenyl)-N-methylthiazole-2-amine in the development of kinase inhibitors. Kinases are enzymes that play pivotal roles in cell signaling pathways, and their dysregulation is implicated in numerous diseases, particularly cancer. By targeting specific kinases, thiazole-based compounds can modulate downstream signaling cascades, leading to therapeutic benefits. Studies have shown that derivatives of this compound can interfere with the ATP-binding site of kinases, thereby inhibiting their activity. The bromine substituent further facilitates derivatization to optimize potency and selectivity.
Another area of interest is the application of 5-(2-Bromophenyl)-N-methylthiazole-2-amine in antiviral research. The thiazole scaffold has been identified as a promising structure for developing inhibitors against viral proteases and polymerases. Recent advancements in computational chemistry have enabled virtual screening of large compound libraries, identifying candidates like this one that may disrupt viral replication cycles. The bromine atom allows for further modifications to enhance binding interactions with viral targets, potentially leading to novel antiviral drugs.
The synthesis of 5-(2-Bromophenyl)-N-methylthiazole-2-amine typically involves multi-step organic transformations starting from readily available precursors. Key steps include bromination of a phenyl derivative followed by nucleophilic substitution with a thiazole intermediate. Optimization of reaction conditions is crucial to achieve high yields and purity, which are essential for pharmaceutical applications. Advances in green chemistry principles have also been applied to develop more sustainable synthetic routes, minimizing waste and hazardous byproducts.
Evaluation of the pharmacological profile of 5-(2-Bromophenyl)-N-methylthiazole-2-amine has revealed promising results in preclinical studies. In vitro assays have demonstrated its ability to inhibit selected kinases with high specificity, suggesting potential therapeutic applications in oncology. Additionally, preliminary toxicology studies indicate moderate solubility and acceptable safety margins at effective doses. These findings warrant further investigation into its clinical potential.
The role of computational modeling in drug discovery has significantly impacted the development pipeline for compounds like 5-(2-Bromophenyl)-N-methylthiazole-2-amine. Molecular docking simulations allow researchers to predict binding affinities and interactions with biological targets, accelerating the identification of lead compounds. Furthermore, structure-based drug design leverages high-resolution crystal structures of protein targets to guide optimization efforts. Such integrative approaches have streamlined the process of translating chemical entities into viable drug candidates.
The future prospects for 5-(2-Bromophenyl)-N-methylthiazole-2-amine are promising, with ongoing research aimed at expanding its therapeutic applications. Exploration into its antimicrobial properties has shown efficacy against resistant bacterial strains, highlighting its potential as an alternative treatment option. Moreover, investigation into its anti-inflammatory effects may open doors for applications in autoimmune diseases and chronic inflammatory conditions.
In conclusion,5-(2-Bromophenyl)-N-methylthiazole-2-amine (CAS No. 1601982-32-4) represents a significant advancement in medicinal chemistry due to its versatile structural framework and potential biological activities. Its role as a key intermediate in drug development underscores its importance in addressing unmet medical needs across various therapeutic areas. As research continues to uncover new applications and synthetic methodologies,this compound is poised to make substantial contributions to future pharmacological innovations.
1601982-32-4 (5-(2-Bromophenyl)-N-methylthiaZol-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)